BENGHE Foundational & Exploratory

Check Availability & Pricing

2-Bromo-m-toluic acid properties
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Compound of Interest

Compound Name: 2-Bromo-3-methylbenzoic acid

cat. No.: B1273154

An In-depth Technical Guide to 2-Bromo-m-toluic Acid

Abstract

This technical guide provides a comprehensive overview of 2-Bromo-m-toluic acid, a key
chemical intermediate in organic synthesis. The document is structured to serve researchers,
scientists, and drug development professionals by detailing the compound's fundamental
properties, validated synthesis protocols, spectroscopic characteristics, and key chemical
reactivity. Emphasis is placed on its practical applications, particularly as a versatile building
block in the synthesis of complex organic molecules and pharmaceutical agents. Safety
protocols and handling procedures are also thoroughly addressed to ensure safe and effective
laboratory use.

Nomenclature, Structure, and Identification

2-Bromo-m-toluic acid is a disubstituted benzoic acid derivative. The "m-toluic acid" portion of
the name indicates a benzoic acid molecule with a methyl group at the meta (position 3)
position. The "2-Bromo" prefix specifies a bromine atom at position 2 of the benzene ring.
Therefore, its systematic IUPAC name is 2-Bromo-3-methylbenzoic acid.

Key ldentifiers:
e CAS Number: 53663-39-1

e Molecular Formula: CsH7BrO2
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e Molecular Weight: 215.04 g/mol

Caption: Molecular Structure of 2-Bromo-3-methylbenzoic acid.

Physicochemical Properties

The physical and chemical properties of 2-Bromo-3-methylbenzoic acid dictate its handling,
storage, and reaction conditions. It typically appears as an off-white crystalline powder.[1]

Property Value Reference(s)
Appearance Off-white powder [1]

Molecular Formula CsH7BrO:z [2]

Molecular Weight 215.04 g/mol [2]

Melting Point 134-138 °C [11[3]

Boiling Point 316.1+£30.0 °C (Predicted) [2]

Density ~1.6 g/cm?3 (Predicted) [2]

Soluble in organic solvents like
Solubility petroleum ether; slightly [3114]
soluble in water.

pKa (Predicted) 4.08+0.10 [5]

Synthesis and Purification

The synthesis of 2-Bromo-3-methylbenzoic acid has been well-documented in the chemical
literature. A reliable and detailed procedure is provided by Organic Syntheses, which involves a
multi-step pathway starting from p-nitrotoluene.[3] This process is an example of the Von
Richter reaction, where a nitro group is displaced by a cyanide, which is then hydrolyzed to a
carboxylic acid.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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